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Compound Name: OH-Chol

Cat. No.: B3026132

Get Quote

Technical Support Center: 25-
Hydroxycholesterol Solubility
This technical support guide provides troubleshooting advice and answers to frequently asked

questions regarding the solubility of 25-hydroxycholesterol in ethanol and DMSO. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of 25-hydroxycholesterol in ethanol and DMSO?

A1: The reported solubility of 25-hydroxycholesterol can vary between suppliers. Generally, it is

significantly more soluble in ethanol than in DMSO. Data from various sources indicates a

solubility of approximately 14-20 mg/mL in ethanol and a wider range of 100 µg/mL to 8 mg/mL

in DMSO. It is crucial to consult the product-specific datasheet provided by the supplier for the

most accurate information.

Q2: I'm having trouble dissolving 25-hydroxycholesterol in DMSO. What could be the issue?
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A2: Difficulty in dissolving 25-hydroxycholesterol in DMSO can be due to several factors.

Firstly, ensure you are using fresh, anhydrous DMSO, as it is hygroscopic and absorbed

moisture can significantly reduce the solubility of hydrophobic compounds. Secondly, gentle

warming to approximately 40°C and techniques like vortexing or ultrasonication can aid

dissolution. If the compound still doesn't dissolve, you may be exceeding its solubility limit in

DMSO.

Q3: Can I prepare a concentrated stock solution of 25-hydroxycholesterol in DMSO for my cell

culture experiments?

A3: While you can prepare a stock solution in DMSO, it's important to be aware of its lower

solubility compared to ethanol. If you require
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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